Cas no 690962-40-4 (N-(4-fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide)

• Product Name: N-(4-fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide
• CAS No: 690962-40-4
• MF: C₂₀H₁₇FN₂O₄S
• MW: 400.423387289047
• CID: 5419813
• PubChem ID: 1284163
• Update Time: 2025-06-07

N-(4-fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-4-(3-methoxyphenylsulfonamido)benzamide
• 690962-40-4
• F3394-0849
• N-(4-fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide
• VU0618252-1
• Z275022882
• AKOS000812813
• CCG-324942
• N-(4-fluorophenyl)-4-[(3-methoxyphenyl)sulfonylamino]benzamide

• Inchi： 1S/C20H17FN2O4S/c1-27-18-3-2-4-19(13-18)28(25,26)23-17-9-5-14(6-10-17)20(24)22-16-11-7-15(21)8-12-16/h2-13,23H,1H3,(H,22,24)
• InChI Key： SHGUKMCFKRELJD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(NC1C=CC(C(NC2C=CC(=CC=2)F)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 400.08930636g/mol
• Monoisotopic Mass: 400.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide

N-(4-Fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide (CAS No. 690962-40-4): A Comprehensive Overview

N-(4-Fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide (CAS No. 690962-40-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FLUORO-METHOXY-BENZAMIDE, is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group and a methoxy-substituted benzenesulfonamido moiety. These structural features contribute to its potential therapeutic applications and biological activities.

The chemical formula of N-(4-Fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide is C₁₈H₁₆FNO₅S, with a molecular weight of 377.38 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including sulfonation, amide formation, and substitution reactions. The precise synthesis route can vary depending on the specific research objectives and available starting materials.

In recent years, N-(4-Fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide has been the subject of extensive studies due to its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, N-(4-Fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide has also demonstrated potential in the treatment of neurological disorders. Studies have indicated that it can modulate certain neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation may have therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases like Parkinson's disease.

The pharmacokinetic properties of N-(4-Fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide have been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, the compound exhibits low toxicity in preclinical studies, which is an important consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-Fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, N-(4-Fluorophenyl)-4-(3-methoxybenzenesulfonamido)benzamide (CAS No. 690962-40-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.